3-(ethylsulfonyl)-N-(4-(naphthalen-2-yl)thiazol-2-yl)benzamide

• IUPAC Name: 3-ethylsulfonyl-N-(4-naphthalen-2-yl-1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C22H18N2O3S2/c1-2-29(26,27)19-9-5-8-18(13-19)21(25)24-22-23-20(14-28-22)17-11-10-15-6-3-4-7-16(15)12-17/h3-14H,2H2,1H3,(H,23,24,25)
• InChI Key: WJLOAKSLGZWSDZ-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=CC(=C1)C(=O)NC2=NC(=CS2)C3=CC4=CC=CC=C4C=C3
• Molecular Formula: C22H18N2O3S2
• Molecular Weight: 422.5 g/mol

Description

3-(ethylsulfonyl)-N-(4-(naphthalen-2-yl)thiazol-2-yl)benzamide, also known as Compound A, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and cancer research.

Scientific Research Applications

Electrophysiological Activity

• The compound's derivatives, particularly imidazolylbenzamides or benzene-sulfonamides, show potential as class III agents in cardiac electrophysiological activity. These compounds demonstrated comparable potency to other selective class III agents in in vitro assays and showed promise in vivo for treating reentrant arrhythmias (Morgan et al., 1990).

Antimicrobial and Antifungal Properties

• A variety of derivatives of the compound have been synthesized and shown to exhibit significant in vitro antibacterial activity against both Gram-positive and Gram-negative bacterial strains. Additionally, these derivatives displayed antifungal activity against various fungal strains, making them potential candidates for antimicrobial and antifungal applications (Patel & Patel, 2017); (Sych et al., 2019).

Synthesis and Characterization of Derivatives

• The synthesis of novel series of heterocyclic compounds, including those derived from 3-(ethylsulfonyl)-N-(4-(naphthalen-2-yl)thiazol-2-yl)benzamide, has been a focus area. These compounds were characterized by physicochemical analysis and spectrometric techniques, indicating a range of potential applications in pharmaceutical and chemical research (Patel & Patel, 2015).

Anticancer Activity

• Some derivatives of this compound have been evaluated for their anticancer activity. For instance, specific derivatives showed potent cytotoxic activity against human cancer cell lines, highlighting their potential as therapeutic agents in cancer treatment (Ravichandiran et al., 2019).

Gelation Behavior

• Certain N-(thiazol-2-yl) benzamide derivatives, including those related to the compound , have been studied for their gelation behavior. This research helps understand the role of different functionalities and interactions in gel formation, which has implications in material science and drug delivery systems (Yadav & Ballabh, 2020).